Cas no 1935250-52-4 (2-(Methoxymethyl)-1-(prop-2-yn-1-yl)piperidine)

• Product Name: 2-(Methoxymethyl)-1-(prop-2-yn-1-yl)piperidine
• CAS No: 1935250-52-4
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 5685229
• PubChem ID: 130936361
• Update Time: 2025-05-23

2-(Methoxymethyl)-1-(prop-2-yn-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• EN300-2519853
• 1935250-52-4
• 2-(methoxymethyl)-1-(prop-2-yn-1-yl)piperidine
• 2-(Methoxymethyl)-1-(prop-2-yn-1-yl)piperidine

• Inchi： 1S/C10H17NO/c1-3-7-11-8-5-4-6-10(11)9-12-2/h1,10H,4-9H2,2H3
• InChI Key： YCKAHDMOSPFQLM-UHFFFAOYSA-N
• SMILES： O(C)CC1CCCCN1CC#C

Computed Properties

• Exact Mass: 167.131014166g/mol
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-(Methoxymethyl)-1-(prop-2-yn-1-yl)piperidine

Introduction to 2-(Methoxymethyl)-1-(prop-2-yn-1-yl)piperidine (CAS No. 1935250-52-4)

2-(Methoxymethyl)-1-(prop-2-yn-1-yl)piperidine, identified by the Chemical Abstracts Service Number (CAS No.) 1935250-52-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperidine derivative features a unique structural framework that has garnered attention due to its potential applications in drug discovery and development. The compound combines a propargyl group with a methoxymethyl substituent, both of which contribute to its distinctive chemical properties and reactivity. Such structural motifs are often explored for their ability to modulate biological pathways, making 2-(Methoxymethyl)-1-(prop-2-yn-1-yl)piperidine a subject of considerable interest in synthetic and medicinal chemistry.

The piperidine core is a privileged scaffold in drug design, known for its ability to enhance bioavailability and interact favorably with biological targets. The presence of the prop-2-yn-1-yl (propargyl) group introduces a reactive alkyne moiety, which can participate in various chemical transformations such as Sonogashira coupling, allowing for further functionalization. Concurrently, the methoxymethyl (methylene glycol ether) group adds an additional layer of complexity, influencing both the electronic and steric environment of the molecule. This combination of features makes 2-(Methoxymethyl)-1-(prop-2-yn-1-yl)piperidine a versatile building block for the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage unique structural motifs to achieve high selectivity and efficacy. The propargyl group, in particular, has been extensively studied for its utility in constructing biaryl structures and other complex scaffolds via cross-coupling reactions. These reactions are fundamental in modern organic synthesis and have enabled the rapid assembly of intricate molecular architectures. The methoxymethyl substituent further enhances the synthetic utility of this compound by providing a handle for nucleophilic substitution reactions, allowing for the introduction of diverse functional groups.

One of the most compelling aspects of 2-(Methoxymethyl)-1-(prop-2-yn-1-yl)piperidine is its potential application in the development of small-molecule inhibitors targeting enzymes involved in critical biological pathways. For instance, piperidine derivatives have shown promise as inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases. The propargyl group can be strategically incorporated into kinase inhibitors to improve binding affinity and selectivity, while the methoxymethyl moiety can serve as a linker to connect different pharmacophoric units. Such design principles are central to modern drug discovery efforts aimed at developing next-generation therapeutics.

Recent advances in computational chemistry have further highlighted the importance of structural diversity in drug design. Virtual screening methods, combined with molecular modeling techniques, have enabled researchers to rapidly assess the binding potential of compounds like 2-(Methoxymethyl)-1-(prop-2-yn-1-yl)piperidine to biological targets. These computational approaches have complemented traditional high-throughput screening methods, providing a more efficient pipeline for identifying lead compounds. The unique structural features of this compound make it an attractive candidate for virtual screening campaigns targeting a wide range of therapeutic areas.

The synthesis of 2-(Methoxymethyl)-1-(prop-2-yn-1-yl)piperidine presents an interesting challenge due to its complex structural motif. However, recent developments in synthetic methodology have made it more accessible than ever before. For example, transition-metal-catalyzed cross-coupling reactions now allow for the efficient construction of biaryl structures that were previously difficult to access. Additionally, new methods for introducing alkynes into heterocyclic frameworks have expanded the synthetic toolbox available to medicinal chemists. These advancements have not only simplified the preparation of 2-(Methoxymethyl)-1-(prop-2-yneopropenyl)piperidine but also opened up new possibilities for its derivatives.

In conclusion, CAS No 1935250 52 4 is an intriguing compound with significant potential in pharmaceutical research Its unique structural features including the propargyl group and methoxymethyl substituent make it a valuable building block for synthesizing novel therapeutic agents Recent advances in synthetic chemistry and computational biology have further enhanced our ability to explore its applications As research continues it is likely that this compound will play an increasingly important role in drug discovery efforts aimed at addressing some of humanity's most pressing health challenges.